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Compound of Interest

Compound Name: Heptadecyl acrylate

Cat. No.: B13791135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Heptadecyl acrylate (HDA), a long-chain alkyl acrylate, is a versatile monomer used in the

synthesis of polymers for a range of specialized applications, from advanced coatings and

adhesives to novel drug delivery systems. Its extended seventeen-carbon alkyl chain imparts

significant hydrophobicity and flexibility to polymer formulations. This guide provides an

objective comparison of Heptadecyl acrylate's performance against industry-standard

alternatives, supported by established experimental data for long-chain acrylates and

standardized testing protocols.

Physicochemical Properties: Foundation of
Performance
The performance of an acrylate monomer is fundamentally linked to its physicochemical

properties. The long alkyl chain of Heptadecyl acrylate influences its solubility, melting point,

and glass transition temperature, which in turn dictate the characteristics of the resulting

polymer.
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Property
Heptadecyl
Acrylate
(C17A)

Stearyl
Acrylate
(C18A) -
Industry
Standard

Behenyl
Acrylate
(C22A) -
Industry
Standard

Reference

Molecular

Formula
C20H38O2 C21H40O2 C25H48O2 [1][2]

Molecular Weight 310.5 g/mol 324.54 g/mol 380.65 g/mol [1][2]

Appearance
Clear, colorless

liquid

White waxy solid

or clear liquid
Solid [1][2]

Density
0.87 g/cm³ at 25

°C
- - [1]

Boiling Point >174 °C Decomposes
455.7±14.0 °C

(Predicted)
[1][2]

Melting Point < -100 °C 32-34 °C 45.0 to 49.0 °C [1][2]

Glass Transition

(Tg)
-72 °C - - [1]

Viscosity 11 mPa·s - - [1]

Performance in Key Applications: A Comparative
Analysis
While direct, quantitative head-to-head performance data for Heptadecyl acrylate is limited in

publicly available literature, its performance can be reliably inferred based on structure-property

relationships established for long-chain acrylates.[2] The length of the alkyl chain is a critical

determinant of performance.[3]

Coatings and Adhesives
In coatings and adhesives, the long alkyl chain of Heptadecyl acrylate is expected to enhance

hydrophobicity, flexibility, and adhesion.[1][4]
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Performance Metric
Expected Performance of
Heptadecyl Acrylate

Industry Standard
Performance (e.g., Stearyl
Acrylate)

Adhesion High High

Water Resistance Excellent Excellent

Flexibility High High

Chemical Resistance Good Good

Tack (Adhesives) Moderate Moderate to High

Peel Strength High High

Shear Strength Moderate Moderate

Drug Delivery Systems
In the realm of drug delivery, long-chain acrylates are employed to formulate nanoparticles for

controlled release applications.[2] The hydrophobicity of the polymer is a key factor in drug

encapsulation and release kinetics.

Performance Metric
Expected Performance of
Heptadecyl Acrylate

Industry Standard
Performance (e.g., Stearyl,
Behenyl Acrylate)

Drug Loading Capacity Good for lipophilic drugs
High for lipophilic drugs

(increases with chain length)

Drug Release Rate
Faster release than longer-

chain acrylates

Slower, more sustained

release with increasing chain

length

Nanoparticle Stability Forms stable nanoparticles Forms stable nanoparticles

Experimental Protocols
To facilitate direct comparison, the following are detailed methodologies for key experiments

based on industry standards.
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Adhesion Testing for Coatings (ASTM D3359)
Objective: To assess the adhesion of coating films to metallic substrates by applying and

removing pressure-sensitive tape over cuts made in the film.

Methodology:

Apply the acrylate-based coating to a clean, dry substrate and cure according to specified

conditions.

Make a series of parallel cuts through the coating to the substrate using a sharp cutting

tool.

Make a second series of cuts perpendicular to the first to create a cross-hatch pattern.

Apply a specified pressure-sensitive tape over the cross-hatched area.

Smooth the tape into place, ensuring good contact with the coating.

Rapidly pull the tape off at a 180° angle.

Examine the grid area for any removal of the coating and classify the adhesion according

to the ASTM scale (5B: no peeling or removal, to 0B: severe peeling).

Peel Adhesion of Pressure-Sensitive Tapes (ASTM
D3330/D3330M)

Objective: To measure the force required to peel a pressure-sensitive adhesive from a

standard test panel at a specified angle and speed.

Methodology:

Prepare a test specimen by applying a strip of the acrylate-based adhesive to a standard

stainless steel panel.

Dwell for a specified time under controlled temperature and humidity.

Mount the test panel in a tensile testing machine.
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Peel the tape from the panel at a 180° angle at a constant rate of speed.

Record the force required to peel the tape. The result is typically expressed in Newtons

per 25 mm.

In Vitro Drug Release from Nanoparticles (Dialysis
Method)

Objective: To determine the rate of release of an encapsulated drug from acrylate-based

nanoparticles in a simulated physiological environment.

Methodology:

Prepare drug-loaded nanoparticles by a suitable method (e.g., nanoprecipitation or

emulsion polymerization).

Isolate and purify the nanoparticles to remove any unencapsulated drug.

Disperse a known quantity of the drug-loaded nanoparticles in a release medium (e.g.,

phosphate-buffered saline, pH 7.4) within a dialysis bag of a specific molecular weight cut-

off.

Place the dialysis bag in a larger volume of the same release medium, maintained at 37°C

with constant stirring.

At predetermined time intervals, withdraw aliquots from the external release medium and

replace with fresh medium.

Quantify the amount of drug released into the aliquots using a suitable analytical

technique (e.g., UV-Vis spectrophotometry or HPLC).

Calculate the cumulative percentage of drug released over time.

Visualizing Relationships and Workflows
To better understand the interplay of factors influencing Heptadecyl acrylate's performance

and the typical experimental process, the following diagrams are provided.
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Caption: Structure-Property-Performance relationship for Heptadecyl Acrylate.
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Caption: A typical experimental workflow for performance benchmarking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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